(5-Chloro-2-methylpyridin-3-YL)methanamine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: (5-chloro-2-methylpyridin-3-yl)methanamine
• InChI: InChI=1S/C7H9ClN2/c1-5-6(3-9)2-7(8)4-10-5/h2,4H,3,9H2,1H3
• InChI Key: UBOMUTCTZWHCQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)Cl)CN

Description

(5-Chloro-2-methylpyridin-3-YL)methanamine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ethanol (10 mL) solution of 2-((5-chloro-2-methyl-pyridine-3-yl)methyl)isoindole-1,3-dione (0.20 g), hydrazine monohydrate (0.50 mL) was added, and heat-refluxing of the reaction solution was carried out for 2 hours. The reaction solution was allowed to be cooled to room temperature, diethyl ether (50 mL) was added to the reaction solution, and the reaction solution was agitated for 30 minutes at room temperature. C-(5-chloro-2-methylpyridin-3-yl)methylamine (0.13 g) was obtained by filtering off insoluble matters in the reaction solution and condensing the obtained filtrate under reduced pressure.